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Compound of Interest

Compound Name:
5-Bromopyridine-2-carbonyl

chloride

Cat. No.: B162102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical and chemical

properties of 5-Bromopyridine-2-carbonyl chloride (CAS No. 137178-88-2), a key

intermediate in pharmaceutical and agrochemical research. Due to the limited availability of

comprehensive public data, this document also furnishes detailed experimental protocols for

the determination of its physical appearance and solubility, empowering researchers to

ascertain these properties in their own laboratory settings.

Core Properties of 5-Bromopyridine-2-carbonyl
chloride
5-Bromopyridine-2-carbonyl chloride is a reactive acyl chloride derivative of pyridine. Its

chemical structure and key identifiers are presented below.

Chemical Structure:
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Identifier Value

CAS Number 137178-88-2

Molecular Formula C₆H₃BrClNO

Molecular Weight 220.45 g/mol [1]

Synonyms
5-bromo-2-pyridinecarbonyl chloride, 5-

Bromopicolinoyl chloride

Physical Appearance
5-Bromopyridine-2-carbonyl chloride is consistently described as a solid at room

temperature.[2][3][4] While the exact color is not specified in many data sheets, related

compounds such as 5-Bromopyridine-2-carbaldehyde are described as ranging from white to

light yellow or brown crystalline powder. It is therefore anticipated that 5-Bromopyridine-2-
carbonyl chloride presents as a crystalline solid, potentially with a pale yellow or off-white

hue. As an acyl chloride, it is also noted to be moisture-sensitive.[3]

Table 1: Physical Properties of 5-Bromopyridine-2-
carbonyl chloride

Property Value Source

Physical Form Solid [2][3][4]

Boiling Point 250 °C [5]

Density 1.760 g/cm³ [5]

Flash Point 105 °C [5]

Storage Temperature 2-8°C, under inert atmosphere [2]

Solubility Profile
Specific solubility data for 5-Bromopyridine-2-carbonyl chloride in common laboratory

solvents is not widely published. However, its synthesis is described in dichloromethane,

indicating its solubility in this chlorinated solvent.[5][6] As an acyl chloride, it is expected to
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react with protic solvents such as water, alcohols, and primary or secondary amines. It is likely

to be soluble in a range of aprotic organic solvents. A systematic approach to determining its

solubility is recommended and a detailed protocol is provided below.

Table 2: Qualitative Solubility of 5-Bromopyridine-2-
carbonyl chloride

Solvent Expected Solubility Notes

Water Reactive / Insoluble
Acyl chlorides hydrolyze in

water.

Dichloromethane Soluble
Used as a solvent in its

synthesis.[5][6]

Diethyl Ether To be determined

Tetrahydrofuran (THF) To be determined

Toluene To be determined

Acetone To be determined

N,N-Dimethylformamide (DMF) To be determined

Dimethyl Sulfoxide (DMSO) To be determined

Ethanol Reactive
Will likely react to form the

corresponding ester.

Methanol Reactive
Will likely react to form the

corresponding ester.

Experimental Protocols
The following protocols provide standardized methods for determining the physical appearance

and solubility of 5-Bromopyridine-2-carbonyl chloride.

Protocol 1: Determination of Physical Appearance
Objective: To accurately describe the physical state, color, and morphology of a solid sample of

5-Bromopyridine-2-carbonyl chloride.
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Materials:

Sample of 5-Bromopyridine-2-carbonyl chloride

Spatula

White watch glass or ceramic well plate

Microscope (optional)

Well-ventilated chemical fume hood

Procedure:

In a chemical fume hood, place a small amount (approx. 10-20 mg) of the compound onto a

clean, dry, white watch glass using a spatula.

Observe the sample against the white background under good lighting.

Record the Physical State: Note if the substance is a powder, crystalline, amorphous, etc.

Record the Color: Describe the color of the substance (e.g., white, off-white, pale yellow).

Record the Morphology (Optional): If a microscope is available, observe the crystalline

structure (e.g., needles, plates, prisms).

Handle the compound with care, avoiding inhalation of dust and contact with skin, as it is a

corrosive substance.

Protocol 2: Qualitative Solubility Determination
Objective: To determine the solubility of 5-Bromopyridine-2-carbonyl chloride in a range of

common laboratory solvents.

Materials:

Sample of 5-Bromopyridine-2-carbonyl chloride

Small, dry test tubes (e.g., 13x100 mm)
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Test tube rack

Graduated pipettes or micropipettes

Vortex mixer

Solvents: Dichloromethane, Diethyl Ether, THF, Toluene, Acetone, DMF, DMSO.

Caution: Do not test solubility in water or alcohols directly without considering the reactivity.

Procedure:

Label a series of clean, dry test tubes with the names of the solvents to be tested.

Add approximately 10 mg of 5-Bromopyridine-2-carbonyl chloride to each test tube.

To the first test tube, add the selected solvent dropwise, starting with 0.5 mL.

Agitate the mixture vigorously using a vortex mixer for 30-60 seconds.

Observe the mixture against a contrasting background.

Soluble: The solid completely dissolves, leaving a clear solution.

Partially Soluble: Some of the solid dissolves, but undissolved particles remain.

Insoluble: The solid does not appear to dissolve at all.

If the compound is insoluble, continue adding the solvent in 0.5 mL increments up to a total

volume of 3 mL, vortexing after each addition, and record the observation at each step.

Repeat steps 3-6 for each of the selected aprotic solvents.

Record all observations in a structured table.

Visualized Workflows
The following diagrams illustrate the logical workflows for the characterization of 5-
Bromopyridine-2-carbonyl chloride.
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Start: Obtain Sample

Visual Observation in Fume Hood

Handle with care

Record Physical State
(e.g., Crystalline, Powder)

Record Color
(e.g., White, Pale Yellow) Optional: Microscopy for Morphology

End: Physical Appearance Characterized

Click to download full resolution via product page

Caption: Workflow for Physical Appearance Determination.
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Start: Weigh 10 mg of Sample

Add 0.5 mL of Aprotic Solvent

Vortex for 30-60 seconds

Observe for DissolutionFinal Observation

Record: Soluble

Yes

Insoluble or Partially Soluble

No

Proceed to Next Solvent Add Solvent up to 3 mL

Record: Soluble in X mL

Dissolves

Record: Insoluble

Does not dissolve

Click to download full resolution via product page

Caption: Workflow for Qualitative Solubility Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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